Indeno[2,1-b]indole

• CAS RN: 206-72-4
• Molecular Formula: C15H9N
• Molecular Weight: 203.24 g/mol
• IUPAC Name: indeno[2,1-b]indole
• InChI: InChI=1S/C15H9N/c1-2-6-11-10(5-1)9-14-15(11)12-7-3-4-8-13(12)16-14/h1-9H
• InChI Key: BSPJVRORVHKCQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C4C=CC=CC4=CC3=N2

Description

Indeno[2,1-b]indole is a useful research compound. Its molecular formula is C15H9N and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-indanone (51.0 g, 0.39 mol) and p-tolylhydrazine hydrochloride (61.4 g, 0.39 mol) is dissolved in glacial acetic acid (525 mL) and is vigorously stirred and heated to reflux. The mixture turns red and is heated for 2 h. After cooling to room temperature, it is poured into ice water (1 L). The precipitate is filtered to afford a solid, which is washed with water (about 1 L). The solid is dissolved in ethyl acetate (1.4 L), activated charcoal is added, and the mixture is gently warmed. The mixture is then cooled and filtered over a pad of Celite. The filtrate is dried over Na2SO4 filtered, and is then concentrated to 450 mL and cooled to −30° C. for 3 days. The crystalline solid is filtered and washed with chilled (−78° C.) hexanes (2×500 mL). The beige solid is collected and dried under vacuum (47.1 g, 56%).